Cas no 30494-98-5 (2-(2-phenyl-1,3-oxazol-4-yl)acetonitrile)

2-(2-Phenyl-1,3-oxazol-4-yl)acetonitrile is a versatile heterocyclic compound featuring a phenyl-substituted oxazole core linked to an acetonitrile functional group. This structure imparts reactivity suitable for further synthetic modifications, making it valuable in organic synthesis and pharmaceutical intermediates. The oxazole ring contributes to its stability and potential bioactivity, while the nitrile group offers a handle for diverse chemical transformations, such as nucleophilic additions or cyclizations. Its well-defined molecular architecture ensures consistent performance in applications like ligand design or agrochemical development. The compound is typically characterized by high purity and compatibility with standard reaction conditions, facilitating its use in research and industrial settings.

2-(2-phenyl-1,3-oxazol-4-yl)acetonitrile structure

30494-98-5 structure

Product Name:2-(2-phenyl-1,3-oxazol-4-yl)acetonitrile

CAS No:30494-98-5

MF:C₁₁H₈N₂O

MW:184.19402217865

MDL:MFCD09398000

CID:297799

PubChem ID:16227958

Update Time:2025-05-28

2-(2-phenyl-1,3-oxazol-4-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

- 4-Oxazoleacetonitrile,2-phenyl-
- (2-PHENYL-1,3-OXAZOL-4-YL)ACETONITRILE
- 2-(2-phenyl-1,3-oxazol-4-yl)acetonitrile
- (2-phenyl-oxazol-4-yl)-acetonitrile
- 4-Cyanmethyl-2-phenyl-oxazol
- AC1Q4S1T
- AG-F-00586
- CTK4G5323
- SureCN2224915
- Z235345075
- DTXSID30585476
- BS-42518
- 2-(2-Phenyloxazol-4-yl)acetonitrile
- SCHEMBL2224915
- AKOS000117942
- EN300-27496
- (2-phenyl-1,3-oxazol-4-yl)acetonitrile, AldrichCPR
- FT-0726191
- 30494-98-5
- 4-Oxazoleacetonitrile, 2-phenyl-
- DB-068304
- G44761
- MDL： MFCD09398000
- Inchi： 1S/C11H8N2O/c12-7-6-10-8-14-11(13-10)9-4-2-1-3-5-9/h1-5,8H,6H2
- InChI Key： NLLYDPLGYXCDPO-UHFFFAOYSA-N
- SMILES： O1C=C(CC#N)N=C1C1C=CC=CC=1

Computed Properties

Exact Mass: 184.06374
Monoisotopic Mass: 184.063662883g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 227
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 49.8Å²

Experimental Properties

PSA: 49.82

2-(2-phenyl-1,3-oxazol-4-yl)acetonitrile Security Information

Hazard Category Code： 25
Safety Instruction： 45
Hazardous Material Identification：

2-(2-phenyl-1,3-oxazol-4-yl)acetonitrile Pricemore >>

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Enamine	EN300-27496-2.5g	2-(2-phenyl-1,3-oxazol-4-yl)acetonitrile	30494-98-5	95.0%	2.5g	$923.0	2025-02-20
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